2,6-Dichloro-3-(1,3-dioxolan-2-yl)benzaldehyde

• Molecular Formula: C10H8Cl2O3
• Molecular Weight: 247.07 g/mol
• IUPAC Name: 2,6-dichloro-3-(1,3-dioxolan-2-yl)benzaldehyde
• InChI: InChI=1S/C10H8Cl2O3/c11-8-2-1-6(9(12)7(8)5-13)10-14-3-4-15-10/h1-2,5,10H,3-4H2
• InChI Key: QJAIIVPFFCNCJX-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=C(C(=C(C=C2)Cl)C=O)Cl

Description

2,6-Dichloro-3-(1,3-dioxolan-2-yl)benzaldehyde is a useful research compound. Its molecular formula is C10H8Cl2O3 and its molecular weight is 247.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(2,4-dichlorophenyl)-1,3-dioxolane (31.9 g) in tetrahydrofuran (220 ml) was added dropwise 1.6M n-butyllithium in hexane (110 ml) at -60 to -50° C. in a dry ice-acetone bath, and the mixture was stirred at -50° C. After 1 hour, to the reaction mixture was added N,N-dimethylformamide (56.4 ml). After 15 minutes, the mixture was stirred at ambient temperature for 1 hour then water (200 ml) was added thereto. The mixture was extracted with ethyl acetate (100 ml) twice, the organic layer was washed with water 3 times, dried over magnesium sulfate and evaporated in vacuo. The residue was purified by flash silica gel chromatography eluted with n-hexane-ethyl acetate (10:1, V/V) and crystallized with diisopropyl ether to give 2,6-dichloro-3-(1,3-dioxolan-2-yl)benzaldehyde (4.91 g) as colorless crystals.